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Compound of Interest

Compound Name: cis-1,3-Pentadiene

Cat. No.: B074190

An In-depth Technical Guide to cis-1,3-Pentadiene (CAS 1574-41-0)

This guide provides a comprehensive overview of the chemical and physical properties, safety
information, and common experimental protocols for cis-1,3-Pentadiene. It is intended for
researchers, scientists, and professionals in drug development and chemical synthesis who
require detailed technical information on this compound.

Core Properties and Identifiers

cis-1,3-Pentadiene, also known as (Z)-1,3-pentadiene or cis-piperylene, is a colorless, highly
flammable liquid.[1][2][3] It is an organic compound classified as a diene, containing two double
bonds in a five-carbon chain with a cis configuration.[1] This structure makes it highly reactive,
particularly in addition reactions, and useful as a monomer in the production of polymers and
as an intermediate in organic synthesis.[1] The compound is soluble in organic solvents but has
limited solubility in water.[1][4]

Table 1: General & Physical Properties of cis-1,3-Pentadiene
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Property Value Source(s)
CAS Number 1574-41-0 [5]16]
Molecular Formula CsHs [11[71[8]
Molecular Weight 68.12 g/mol [5119]
Appearance Colorless to light yellow liquid [11[2][10]
Boiling Point 43 - 44 °C [5][8][11]
Melting Point -141 °C to -140.8 °C [51I6][11]
Density 0.691 - 0.694 g/mL at 20-25 °C  [5][6]
Vapor Pressure 6.58 psi (380 mmHg) at 20 °C [5][10]

Refractive Index (n20/D)

1.436 - 1.437

[5]

| Solubility | Soluble in organic solvents; very poor in water (0.069 g/100ml ) |[1][4] |

Table 2: Chemical Identifiers

Identifier Type Value Source(s)

IUPAC Name (32)-penta-1,3-diene [1]
(2)-1,3-Pentadiene, cis-

Synonyms Piperylene, cis-1-Methyl-1,3- [1][51112]
butadiene
INChl=1S/C5H8/c1-3-5-4-2/h3-

InChl [11[5][6]
5H,1H2,2H3/b5-4-
PMJHHCWVYXUKFD-

InChlKey [1]5]1[12]
PLNGDYQASA-N

SMILES c\c=c/C=C [5]

| EC Number | 216-401-0 |[5] |
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Safety and Handling

cis-1,3-Pentadiene is a highly flammable liquid and vapor that readily forms explosive mixtures
with air.[2][8][13] It is classified as an aspiration toxicant and may be fatal if swallowed and
enters airways.[5][7][14] The substance is incompatible with strong oxidizing agents and can
form peroxides, which may lead to polymerization.[4][13]

Table 3: GHS Hazard Information

Category Information Source(s)

] Flame (GHSO02), Health
Pictograms [5]
Hazard (GHSO08)

Signal Word Danger [5I[71114]

H225: Highly flammable liquid
and vapour.H304: May be fatal

Hazard Statements ) [51I71[14]
if swallowed and enters

airways.

| Precautionary Statements | P210: Keep away from heat/sparks/open flames/hot surfaces. —
No smoking.P233: Keep container tightly closed.P301+P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.P331: Do NOT induce vomiting.P403+P235: Store
in a well-ventilated place. Keep cool. |[7][14] |

Table 4: Fire & Exposure Safety
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Property Value Source(s)
Flash Point -15 °C (5.0 °F) - closed cup  [5]
Explosive Limits 2.0 - 8.3 vol% in air [4]

Storage Temperature 2-8°C, Refrigerate [2][5][13]

Wear protective gloves, tightly
fitting safety goggles, and

Personal Protective Equipment  fire/flame resistant clothing. [14]
Use a full-face respirator if

exposure limits are exceeded.

| Fire-fighting Measures | Use dry chemical, carbon dioxide, or alcohol-resistant foam. Wear
self-contained breathing apparatus. |[14] |

Experimental Protocols
Determination of Boiling Point (Micro-Reflux Method)

The boiling point is a critical physical property for identifying and assessing the purity of volatile
organic compounds like cis-1,3-pentadiene.[15][16]

Objective: To determine the boiling point of a small sample of cis-1,3-pentadiene.
Methodology:

o Apparatus Setup: Assemble a micro-reflux apparatus consisting of a small round-bottomed
flask (e.g., 10 mL), a microscale condenser, and a heating source (e.g., a sand bath or
heating mantle).[17]

o Sample Preparation: Place approximately 5 mL of cis-1,3-pentadiene and a few boiling
stones or a small stir bar into the round-bottomed flask.[17]

e Assembly: Attach the condenser vertically to the flask and ensure water is flowing through
the condenser jacket (in at the bottom, out at the top).[17]
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Thermometer Placement: Insert a calibrated thermometer through the condenser, positioning
the bulb so it is just below the side arm of the condenser, ensuring it will be immersed in the
vapor of the boiling liquid but not touching the liquid itself.[17]

Heating: Gently heat the flask to bring the liquid to a boil. Observe the condensation ring
rising in the condenser.[17]

Measurement: When the liquid is actively boiling and condensing (refluxing), and the
temperature reading on the thermometer stabilizes, record this temperature. This stable
temperature is the boiling point of the liquid.[17]

Record Pressure: Record the ambient barometric pressure, as boiling point is pressure-
dependent.[17]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard technique for the identification and quantification of volatile organic

compounds (VOCs) like cis-1,3-pentadiene.[18][19][20] It separates components of a mixture

and provides mass spectra for identification.

Objective: To identify and confirm the purity of a cis-1,3-pentadiene sample.

Methodology:

Sample Preparation: Prepare a dilute solution of the cis-1,3-pentadiene sample in a suitable
volatile solvent (e.g., hexane or pentane).

GC-MS System: Use a gas chromatograph coupled to a mass spectrometer. A common
setup for volatile compounds might involve a capillary column like a Zebron ZB-624.[21]

Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet, which is
heated to ensure rapid vaporization.

Separation (Gas Chromatography): The vaporized sample is carried by an inert gas (e.g.,
helium) through the GC column. The separation is achieved based on the compound's
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boiling point and affinity for the column's stationary phase. A temperature program is used to
elute the compounds.[19]

o Detection and lonization (Mass Spectrometry): As the compound elutes from the GC column,
it enters the mass spectrometer's ion source (typically using electron impact ionization).[21]

o Mass Analysis: The resulting charged fragments are separated by the mass analyzer based
on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum is compared against a spectral library (e.g.,
NIST) for identification.[21] The retention time from the chromatogram and the mass
spectrum together confirm the identity and purity of the compound.[19]

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise structure of organic molecules
by providing information about the chemical environment of nuclei such as *H and 13C.[22][23]

Objective: To confirm the cis configuration and overall structure of 1,3-pentadiene.
Methodology:

e Sample Preparation: Dissolve a small amount of the cis-1,3-pentadiene sample (e.g., 5-10
mg) in a deuterated solvent (e.g., CDCIs) in an NMR tube. Add a small amount of a reference
standard like tetramethylsilane (TMS).

» Data Acquisition: Place the NMR tube in the spectrometer. Acquire a *H NMR spectrum.
Typical parameters include a 90° pulse width and a relaxation delay sufficient to ensure full
relaxation of protons for accurate integration (e.g., 3-5 seconds).[24]

e 1H NMR Analysis:

o Chemical Shift (8): Analyze the positions of the signals (in ppm). The olefinic protons of the
diene system will appear in the downfield region (typically 5.0-6.7 ppm), while the methyl
protons will be upfield (around 1.7 ppm).[25]
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o Integration: The area under each signal corresponds to the relative number of protons
generating that signal.[23]

o Splitting (J-coupling): The splitting pattern of each signal reveals the number of
neighboring protons. The coupling constant (J-value) between the vicinal protons on the
C3-C4 double bond is characteristic of the stereochemistry. For cis-isomers, this J-value is
typically smaller (around 10-12 Hz) compared to the larger J-value for trans-isomers
(around 15-18 Hz).[25] This is the key to confirming the cis configuration.

e 13C NMR and 2D NMR (Optional): For a more detailed analysis, 13C NMR can be acquired to
identify the number of unique carbon environments. 2D NMR experiments like COSY (to
show 1H-1H correlations) and HSQC (to show H-13C correlations) can be used to definitively
assign all proton and carbon signals and confirm the connectivity of the molecule.[23]
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Caption: Relationship between structure and chemical reactivity.

Experimental Workflow: GC-MS Analysis
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Caption: Workflow for GC-MS analysis of cis-1,3-Pentadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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